Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)-

• Molecular Formula: C11H7ClF3NO
• Molecular Weight: 261.63 g/mol
• IUPAC Name: 1-chloro-6-methoxy-3-(trifluoromethyl)isoquinoline
• InChI: InChI=1S/C11H7ClF3NO/c1-17-7-2-3-8-6(4-7)5-9(11(13,14)15)16-10(8)12/h2-5H,1H3
• InChI Key: QPFPCUWYEUOUBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC(=NC(=C2C=C1)Cl)C(F)(F)F

Description

Isoquinoline, 1-chloro-6-methoxy-3-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H7ClF3NO and its molecular weight is 261.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-methoxy-3-(trifluoromethyl)isoquinolin-1-ol (271 mg, 1.114 mmol) in POCl3 (3 mL) was refluxed for 4 h. After concentration, the residue was taken into a mixture of 100 mL of DCM and 50 mL of water, cooled to 0° C., neutralized with 3 N NaOH, dried over MgSO4, concentrated and purified via silica gel chromatography (5-20% EtOAc:Hex) to give the pure product 1-chloro-6-methoxy-3-(trifluoromethyl)isoquinoline (250 mg, 0.956 mmol, 86% yield) as an orange solid. MS: MS m/z 262.1(M++1).